Cas no 886496-87-3 (3-Chloro-5-(trifluoromethyl)phenylmethanol)
886496-87-3 structure
Product Name:3-Chloro-5-(trifluoromethyl)phenylmethanol
CAS No:886496-87-3
MF:C8H6ClF3O
MW:210.580852031708
MDL:MFCD04115848
CID:859209
PubChem ID:3857254
Update Time:2025-04-19
3-Chloro-5-(trifluoromethyl)phenylmethanol Chemical and Physical Properties
Names and Identifiers
-
- (3-Chloro-5-(trifluoromethyl)phenyl)methanol
- 3-CHLORO-5-(TRIFLUOROMETHYL)PHENYL]METHANOL
- [3-chloro-5-(trifluoromethyl)phenyl]methanol
- 3-Chloro-5-(trifluoromethyl)benzyl alcohol
- MFCD04115848
- DTXSID20397424
- FT-0729145
- 886496-87-3
- E89751
- A861622
- AKOS015956025
- CS-0195110
- SCHEMBL630541
- DA-01531
- 3-Chloro-5-(trifluoromethyl)phenylmethanol
-
- MDL: MFCD04115848
- Inchi: 1S/C8H6ClF3O/c9-7-2-5(4-13)1-6(3-7)8(10,11)12/h1-3,13H,4H2
- InChI Key: RHHJWEABQQBUAC-UHFFFAOYSA-N
- SMILES: ClC1=CC(CO)=CC(C(F)(F)F)=C1
Computed Properties
- Exact Mass: 210.00600
- Monoisotopic Mass: 210.0059270g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 171
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 20.2Ų
Experimental Properties
- PSA: 20.23000
- LogP: 2.85110
3-Chloro-5-(trifluoromethyl)phenylmethanol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A014001152-1g |
3-Chloro-5-(trifluoromethyl)benzyl alcohol |
886496-87-3 | 97% | 1g |
$1445.30 | 2023-08-31 | |
| Fluorochem | 067690-250mg |
3-Chloro-5-(trifluoromethyl)benzyl alcohol |
886496-87-3 | 97% | 250mg |
£47.00 | 2022-03-01 | |
| Fluorochem | 067690-5g |
3-Chloro-5-(trifluoromethyl)benzyl alcohol |
886496-87-3 | 97% | 5g |
£96.00 | 2022-03-01 | |
| Fluorochem | 067690-10g |
3-Chloro-5-(trifluoromethyl)benzyl alcohol |
886496-87-3 | 97% | 10g |
£168.00 | 2022-03-01 | |
| TRC | B419325-10mg |
[3-Chloro-5-(trifluoromethyl)phenyl]methanol |
886496-87-3 | 10mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B419325-50mg |
[3-Chloro-5-(trifluoromethyl)phenyl]methanol |
886496-87-3 | 50mg |
$ 65.00 | 2022-06-07 | ||
| TRC | B419325-100mg |
[3-Chloro-5-(trifluoromethyl)phenyl]methanol |
886496-87-3 | 100mg |
$ 80.00 | 2022-06-07 | ||
| Apollo Scientific | PC302399-1g |
3-Chloro-5-(trifluoromethyl)benzyl alcohol |
886496-87-3 | 95% | 1g |
£40.00 | 2025-02-21 | |
| Apollo Scientific | PC302399-5g |
3-Chloro-5-(trifluoromethyl)benzyl alcohol |
886496-87-3 | 95% | 5g |
£93.00 | 2025-02-21 | |
| Apollo Scientific | PC302399-10g |
3-Chloro-5-(trifluoromethyl)benzyl alcohol |
886496-87-3 | 95% | 10g |
£163.00 | 2025-02-21 |
3-Chloro-5-(trifluoromethyl)phenylmethanol Related Literature
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
886496-87-3 (3-Chloro-5-(trifluoromethyl)phenylmethanol) Related Products
- 189338-34-9(Benzenemethanol, 2,6-dichloro-4-(trifluoromethyl)-)
- 261763-21-7([5-chloro-2-(trifluoromethyl)phenyl]methanol)
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- 948014-51-5(3-Chloro-4-(trifluoromethyl)benzyl alcohol)
- 53985-49-2(3-Chloro-5-(trifluoromethyl)benzoic acid)
- 65735-71-9([4-chloro-3-(trifluoromethyl)phenyl]methanol)
- 1824048-31-8(3,4-Dichloro-5-(trifluoromethyl)benzyl alcohol)
- 773872-13-2(4-Chloro-2-(trifluoromethyl)benzyl Alcohol)
- 64372-62-9([2-chloro-5-(trifluoromethyl)phenyl]methanol)
- 1788733-89-0(3,5-Dichloro-4-(trifluoromethyl)phenylmethanol)
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